N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride

• IUPAC Name: N-[3-(aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C22H26N2O2.ClH/c23-15-22(17-7-2-1-3-8-17)13-18(14-22)24-21(25)12-20-19-9-5-4-6-16(19)10-11-26-20;/h1-9,18,20H,10-15,23H2,(H,24,25);1H
• InChI Key: CBZDMVNHNJKTNU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CC(=O)NC3CC(C3)(CN)C4=CC=CC=C4.Cl
• Molecular Formula: C22H27ClN2O2
• Molecular Weight: 386.9 g/mol

Description

N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(3,4-dihydro-1H-isochromen-1-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C22H27ClN2O2 and its molecular weight is 386.92. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Amino Acid Derivation

Research demonstrates the potential for asymmetric synthesis of amino acids, which are critical for peptide construction and pharmaceutical applications. For instance, the asymmetric synthesis of α‐Amino acids from N‐Acylbornane‐10,2‐sultams showcases a method to produce diastereoisomerically pure, crystalline N-hydroxyamino-acid derivatives. This method could be applicable for generating a variety of amino acid derivatives, highlighting the compound's potential in synthesizing biologically relevant molecules (Oppolzer, Tamura, & Deerberg, 1992).

Anticancer Drug Synthesis

Another application is in the synthesis of compounds with potential anticancer properties. The synthesis and structure elucidation of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, followed by molecular docking analysis, suggests the compound's role in targeting specific receptors like the VEGFr receptor, indicating its relevance in cancer therapy (Sharma et al., 2018).

Chemoselective Acetylation for Drug Synthesis

The chemoselective acetylation process, utilizing compounds like N-(2-Hydroxyphenyl)acetamide for the synthesis of antimalarial drugs, showcases another crucial application. This method emphasizes the compound's utility in selectively modifying specific functional groups, a vital step in drug design and synthesis (Magadum & Yadav, 2018).

Synthesis of Antiasthmatic Agents

The practical synthesis of compounds like N-[4-(6-cyclobutylamino-9H-purin-2-ylamino)-phenyl]-N-methyl acetamide (QAB205), an antiasthmatic agent, from foundational chemical structures similar to the one inquired about, demonstrates the compound's potential in developing treatments for asthma (Ciszewski et al., 2006).